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Compound of Interest

Compound Name: 3-Cyclopentylpropanal

Cat. No.: B1600739

Physicochemical Properties of 3-
Cyclopentylpropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
3-Cyclopentylpropanal, with a specific focus on its boiling point and solubility. This document
is intended to be a valuable resource for researchers and professionals in drug development
and other scientific fields who may be working with this compound.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of 3-
Cyclopentylpropanal. Due to a lack of readily available, experimentally determined data for
the boiling point, an estimated value based on a structurally similar compound, octanal, is

provided for reference.
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Property Value Source

Molecular Formula CsH140 PubChem[1]

Molecular Weight 126.20 g/mol PubChem[1]

Boiling Point (estimated) ~171 °C Based on Octanal[2][3][4][5][6]
Solubility in Water Z/e:;/ low (estimated at ~0.21 Based on Octanal[4][7]

o ) Expected to be high in non- o
Solubility in Organic Solvents ) General Principles[8][9]
polar organic solvents

Flash Point 82 °C (179.6 °F) - closed cup Sigma-Aldrich

In-Depth Analysis of Physicochemical Properties
Boiling Point

An experimentally verified boiling point for 3-Cyclopentylpropanal is not readily available in
peer-reviewed literature or major chemical databases. However, by examining a structurally
analogous C8 aldehyde, n-octanal, we can provide a reasonable estimate. N-octanal, a
straight-chain eight-carbon aldehyde, has a reported boiling point of 171 °C.[2][3][4][5][6] The
presence of the cyclopentyl ring in 3-Cyclopentylpropanal may introduce some variance due

to changes in molecular shape and intermolecular forces, but the boiling point is expected to be
in a similar range.

Solubility

The solubility of aldehydes is largely dictated by the length of their carbon chain.[8][9]

o Water Solubility: Aldehydes with short carbon chains (up to four carbons) are relatively
soluble in water due to the ability of the polar carbonyl group to form hydrogen bonds with
water molecules.[8] However, as the hydrocarbon portion of the molecule increases in size,
the non-polar character dominates, leading to a significant decrease in water solubility.[8][9]
3-Cyclopentylpropanal, with a total of eight carbon atoms, is therefore expected to have
very low solubility in water. For comparison, the solubility of n-octanal in water is reported to
be approximately 0.21 g/L.[4][7]
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 Solubility in Organic Solvents: In contrast to its low water solubility, 3-Cyclopentylpropanal
is expected to be readily soluble in a wide range of common organic solvents. This includes
non-polar solvents such as hexane and toluene, as well as more polar organic solvents like
ethanol, diethyl ether, and acetone. This is due to the principle of "like dissolves like," where
the non-polar alkyl and cycloalkyl groups of the aldehyde interact favorably with the non-
polar solvent molecules.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the boiling point
and solubility of a liquid organic compound such as 3-Cyclopentylpropanal.

Determination of Boiling Point (Thiele Tube Method)

This micro method is suitable for determining the boiling point of a small quantity of a liquid.
Apparatus:

e Thiele tube

e Thermometer (0-200 °C range)

o Capillary tubes (sealed at one end)

o Small test tube (e.g., a Durham tube)

e Rubber band or wire to attach the test tube to the thermometer

e Heating mantle or Bunsen burner

e Mineral oil or silicone oll

Procedure:

« Fill the Thiele tube with mineral or silicone oil to a level just above the top of the side arm.

e Add a small amount (approximately 0.5 mL) of 3-Cyclopentylpropanal to the small test
tube.
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Place a capillary tube, with the sealed end facing up, into the test tube containing the
sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the oil in the Thiele tube, making
sure the sample is below the oil level.

Gently heat the side arm of the Thiele tube. The design of the tube will ensure uniform
heating of the oil bath through convection.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the
capillary tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube. Record this temperature.

Determination of Solubility

This protocol outlines a qualitative method for assessing the solubility of 3-

Cyclopentylpropanal in various solvents.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, hexane, toluene)

Procedure:
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o Label a series of test tubes, one for each solvent to be tested.
e Add 1 mL of a specific solvent to its corresponding labeled test tube.

o To each test tube, add a small, measured amount of 3-Cyclopentylpropanal (e.g., 0.1 mL or
a few drops).

o Stopper and vigorously shake or vortex each test tube for approximately 30 seconds to 1
minute.

» Allow the test tubes to stand and observe the contents.
o Record the solubility based on the following observations:

o Soluble: A clear, homogeneous solution is formed with no visible separation of layers or
cloudiness.

o Partially Soluble: The solution is cloudy, or two layers are present, but the volume of the
solute layer has noticeably decreased.

o Insoluble: Two distinct layers are clearly visible, or the solute remains as undissolved
droplets.

o For a more quantitative assessment, a known mass of the aldehyde can be added
incrementally to a known volume of the solvent until saturation is reached.

Visualizations

The following diagrams illustrate the logical workflow for determining the physicochemical
properties of a compound like 3-Cyclopentylpropanal.
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Workflow for Physicochemical Property Determination

Initial Assessment

Obtain Pure Sample of 3-Cyclopentylpropanal

Literature Search for Known Properties

If BP is unknown If solubility is unknown
Boiling Point Determination Solubility Determination
Set up Thiele Tube Apparatus Prepare a Range of Solvents
Heat Sample and Observe Bubbles Add Sample to Each Solvent
Cool and Record Boiling Point Shake and Observe Miscibility
Record Boiling Point Temperature Record Qualitative Solubility

Data Compilation

Compile All Physicochemical Data

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for determining physicochemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physicochemical properties of 3-Cyclopentylpropanal
(boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600739#physicochemical-properties-of-3-
cyclopentylpropanal-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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